![molecular formula C10H9Cl2N3 B3017088 4-chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine CAS No. 895929-20-1](/img/structure/B3017088.png)
4-chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine
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Description
4-Chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine (4-Cl-1-CBPy) is a type of amine compound that is primarily used in scientific research, particularly in the fields of biochemistry and physiology. It is a derivative of pyrazolone, which is a heterocyclic aromatic compound. This compound is important because of its wide range of applications in biochemistry, physiology, and other scientific research. It has been used in many studies to better understand the mechanism of action and biochemical and physiological effects of certain compounds.
Scientific Research Applications
Antibacterial Agent Development
The compound has been identified as a potential framework for developing new antibacterial agents. It exhibits significant inhibitory effects on Pseudomonas aeruginosa , a common bacterium that can cause diseases in plants, animals, and humans . The compound’s ability to disrupt bacterial cell membranes and inhibit DNA gyrase activity makes it a promising candidate for treating resistant bacterial infections.
Enzyme Inhibition for Disease Treatment
Research indicates that derivatives of this compound can be effective in inhibiting certain enzymes, such as CSNK2A . This enzyme is involved in various cellular processes, and its inhibition can be beneficial in treating diseases like cancer, where cell regulation is compromised.
Drug Resistance Combatant
The compound’s structural framework is conducive to combating drug resistance in bacteria. Its efficacy against drug-resistant strains makes it an invaluable asset in the ongoing fight against antibiotic resistance .
Molecular Interaction Studies
This compound can be used to study molecular interactions, particularly how small molecules can inset into DNA and bind with DNA gyrase. Such studies can lead to a better understanding of the biological function of DNA and the development of new therapeutic strategies .
Chemical Synthesis Intermediate
The compound serves as an intermediate in the synthesis of more complex chemical entities. Its reactive sites make it a versatile building block for constructing a variety of chemical structures for further pharmacological evaluation .
Research on Cellular Apoptosis
The compound’s ability to induce oxidative stress and metabolic turbulence in bacterial cells, leading to apoptosis, can be extrapolated to research in cancer therapy, where controlled induction of apoptosis is a desired outcome .
properties
IUPAC Name |
4-chloro-1-[(2-chlorophenyl)methyl]pyrazol-3-amine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H9Cl2N3/c11-8-4-2-1-3-7(8)5-15-6-9(12)10(13)14-15/h1-4,6H,5H2,(H2,13,14) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACUOMNKXCGSWCA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CN2C=C(C(=N2)N)Cl)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H9Cl2N3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
242.10 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
4-chloro-1-(2-chlorobenzyl)-1H-pyrazol-3-amine | |
CAS RN |
895929-20-1 |
Source
|
Record name | 4-chloro-1-[(2-chlorophenyl)methyl]-1H-pyrazol-3-amine | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.